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Compound of Interest

Compound Name: Mitraphylline

Cat. No.: B1677209

Introduction

Cat's Claw (Uncaria tomentosa) is a woody vine native to the Amazon rainforest, widely
recognized for its traditional medicinal uses. Its therapeutic properties are largely attributed to a
complex mixture of phytochemicals, most notably oxindole alkaloids. The quantification of total
alkaloids is a critical step in the quality control and standardization of Cat's Claw raw materials
and finished products. This application note details a simple, rapid, and cost-effective
spectrophotometric method for the determination of total alkaloid content using bromocresol
green (BCG).

Principle of the Method

This method is based on the reaction between the nitrogen atom of the alkaloid and the acid
dye, bromocresol green, in an acidic buffer. At a pH of 4.7, the alkaloids form a yellow-colored
complex with BCG.[1][2] This complex is extractable with an organic solvent, such as
chloroform. The absorbance of the resulting colored solution is measured at a specific
wavelength using a UV-Vis spectrophotometer. The total alkaloid content is then determined by
referencing a standard calibration curve prepared with a known alkaloid, such as atropine.[1]

Experimental Protocols

1. Materials and Reagents
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Plant Material: Dried and powdered Cat's Claw (Uncaria tomentosa) bark or leaves.
Standard Alkaloid: Atropine (Sigma-Aldrich or equivalent).

Bromocresol Green (BCG) Solution (0.04% w/v): Dissolve 40 mg of bromocresol green in
100 mL of ethanol. Some protocols suggest heating a mixture of 69.8 mg of BCG with 3 mL
of 2N NaOH and 5 mL of distilled water until completely dissolved, and then diluting to 1000
mL with distilled water.[1]

Phosphate Buffer (pH 4.7): Prepare by adjusting the pH of a 2M sodium phosphate solution
(71.6 g of NazHPOa in 1 L of distilled water) to 4.7 with a 0.2M citric acid solution (42.02 g of
citric acid in 1 L of distilled water).[1]

Hydrochloric Acid (2N): Prepare by diluting concentrated HCI with distilled water.

Sodium Hydroxide (0.1N): Prepare by dissolving NaOH in distilled water.

Chloroform: Analytical grade.

Methanol: Analytical grade.

UV-Vis Spectrophotometer

Volumetric flasks, separatory funnels, and other standard laboratory glassware.
. Sample Preparation and Extraction

Accurately weigh about 1 g of the finely powdered Cat's Claw material.

Extract the alkaloids using a suitable method. A common approach is methanolic extraction.
[1] This can be done by sonicating the sample with methanol (e.g., 3 x 10 mL) for 15 minutes
for each extraction cycle.

Combine the methanolic extracts and evaporate to dryness under reduced pressure using a
rotary evaporator.

Dissolve a known amount of the dried extract in 2N HCI. This solution will be used for the
determination.
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. Preparation of Standard Curve

Stock Solution: Prepare a 100 pg/mL stock solution of atropine by dissolving 10 mg of
atropine in 100 mL of methanol.

Working Standards: From the stock solution, prepare a series of working standards with
concentrations ranging from approximately 5 to 50 pg/mL by diluting with methanol.

Transfer 1 mL of each working standard solution to a separate separatory funnel.
Add 5 mL of pH 4.7 phosphate buffer and 5 mL of BCG solution to each funnel.

Extract the complex by shaking vigorously with 4 x 5 mL of chloroform. Collect the
chloroform layers in a 25 mL volumetric flask.

Adjust the final volume to 25 mL with chloroform.

Measure the absorbance of each solution at the wavelength of maximum absorbance
(typically around 470 nm) against a blank prepared in the same manner but without the
atropine standard.

Plot the absorbance versus the concentration of the atropine standards to construct the
calibration curve.

. Analysis of Cat's Claw Extract

Transfer 1 mL of the acidic solution of the Cat's Claw extract (from step 2.4) to a separatory
funnel.

Wash the solution with 10 mL of chloroform three times to remove interfering substances.
Discard the chloroform washings.

Adjust the pH of the aqueous solution to neutral with 0.1N NaOH.
Add 5 mL of pH 4.7 phosphate buffer and 5 mL of BCG solution.

Proceed with the extraction using chloroform as described for the standard curve preparation
(step 3.5).
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e Measure the absorbance of the final chloroform solution at the same wavelength used for the

calibration curve.

» Calculate the concentration of total alkaloids in the sample using the regression equation
from the atropine standard curve.

5. Calculation of Total Alkaloid Content

The total alkaloid content (TAC) is typically expressed as a percentage (%) or in mg per gram
of the dry weight of the plant material.

e Concentration from Curve (C): Determine the concentration (in pg/mL) of alkaloids in the
measured solution from the calibration curve.

» Total Alkaloid Content (mg/g): TAC (mg/g) = (C x V x D) / W Where:
o C = Concentration from the calibration curve (ug/mL)

V = Final volume of the chloroform extract (mL)

o

D = Dilution factor

[e]

o

W = Weight of the initial powdered plant material (g)

Data Presentation

Table 1: Total Alkaloid Content in Uncaria tomentosa Samples Reported in Literature
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Total Alkaloid
Sample Type Plant Part Method Reference
Content
wild U. 95 - 275 mg/100 Navarro Hoyos
Bark HPLC i
tomentosa g dry material et al., 2015
_ 330 - 704
wild U. Navarro Hoyos
Leaves HPLC mg/100 g dry
tomentosa ) etal., 2015
material
Commercial Ganzera et al.,
Bark HPLC 0.156% - 0.962%
Products 2001
Commercial Standardized to
Bark uv Monteloeder
Extract 3%
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Caption: Workflow for the spectrophotometric determination of total alkaloids in Cat's Claw.
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Caption: Principle of the Bromocresol Green (BCG) method for alkaloid determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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